Cas no 5785-41-1 (5-[(2,4-dichlorobenzyl)sulfanyl]-1H-1,2,4-triazole)

• Product Name: 5-[(2,4-dichlorobenzyl)sulfanyl]-1H-1,2,4-triazole
• CAS No: 5785-41-1
• MF: C₉H₇Cl₂N₃S
• MW: 260.142977952957
• CID: 1607030
• PubChem ID: 685364
• Update Time: 2025-04-21

5-[(2,4-dichlorobenzyl)sulfanyl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-[(2,4-dichlorobenzyl)sulfanyl]-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 5-[[(2,4-dichlorophenyl)methyl]thio]-
• 4H-1,2,4-triazole, 3-[[(2,4-dichlorophenyl)methyl]thio]-
• 5-[(2,4-dichlorophenyl)methylsulfanyl]-1H-1,2,4-triazole
• SCHEMBL14355128
• BDBM50235864
• SR-01000429826-1
• AKOS005525412
• DTXSID70350660
• 3-[(2,4-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole
• MFCD01211124
• AKOS001739529
• 5-[(2,4-dichlorobenzyl)thio]-1H-1,2,4-triazole
• 3-{[(2,4-DICHLOROPHENYL)METHYL]SULFANYL}-1H-1,2,4-TRIAZOLE
• STK727735
• 5785-41-1
• AKOS000537210
• SR-01000429826
• CHEMBL4068183

• Inchi： 1S/C9H7Cl2N3S/c10-7-2-1-6(8(11)3-7)4-15-9-12-5-13-14-9/h1-3,5H,4H2,(H,12,13,14)
• InChI Key： WJKLXZUPGLXUDY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSC1=NC=NN1)Cl

Computed Properties

• Exact Mass: 258.97401
• Monoisotopic Mass: 258.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 445.9°C at 760 mmHg
• Flash Point: 223.5°C
• Refractive Index: 1.674
• PSA: 41.57